Cas no 847646-83-7 (methyl (2E)-3-(2,4,6-trimethoxyphenyl)prop-2-enoate)

• Product Name: methyl (2E)-3-(2,4,6-trimethoxyphenyl)prop-2-enoate
• CAS No: 847646-83-7
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 1825716
• PubChem ID: 23124870
• Update Time: 2025-04-21

methyl (2E)-3-(2,4,6-trimethoxyphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-PROPENOIC ACID, 3-(2,4,6-TRIMETHOXYPHENYL)-, METHYL ESTER, (2E)-
• methyl (2E)-3-(2,4,6-trimethoxyphenyl)prop-2-enoate
• Methyl (2E)-3-(2,4,6-trimethoxyphenyl)acrylate
• Methyl-(2E)-3-(2,4,6-trimethoxyphenyl)prop-2-enoat
• LogP
• methyl 3-(2,4,6-trimethoxyphenyl)prop-2-enoate
• DTXSID60736595
• 847646-83-7

• Inchi： 1S/C13H16O5/c1-15-9-7-11(16-2)10(12(8-9)17-3)5-6-13(14)18-4/h5-8H,1-4H3/b6-5+
• InChI Key： WHUVQPGRRWPJGS-AATRIKPKSA-N
• SMILES： O(C)C1C=C(C=C(C=1/C=C/C(=O)OC)OC)OC

Computed Properties

• Exact Mass: 252.09977361g/mol
• Monoisotopic Mass: 252.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters